![molecular formula C20H15BrN2O5S B4187906 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid](/img/structure/B4187906.png)
2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid
Overview
Description
2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid, also known as BAY 11-7082, is a small molecule inhibitor that has been extensively studied for its anti-inflammatory and anti-cancer properties. It was first synthesized in 2000 by Bayer AG and has since been used in various scientific research applications.
Mechanism of Action
2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 works by inhibiting the phosphorylation of IκBα, a protein that regulates the activity of NF-κB. When IκBα is phosphorylated, it is degraded by proteasomes, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory and pro-cancer genes. By inhibiting the phosphorylation of IκBα, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 prevents the activation of NF-κB and the expression of these genes.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer effects, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 has also been shown to have other biochemical and physiological effects. It has been found to inhibit the growth of bacteria and viruses, as well as the formation of blood clots. It can also induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 in lab experiments is its specificity for NF-κB inhibition. Unlike other inhibitors that can also target other signaling pathways, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 specifically targets the phosphorylation of IκBα and the activation of NF-κB. However, one limitation is its potential toxicity, as it can also inhibit the activity of other proteins and enzymes.
Future Directions
There are several future directions for the study of 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082. One direction is the development of more specific and less toxic inhibitors of NF-κB. Another direction is the investigation of its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand its mechanism of action and its effects on other signaling pathways.
Scientific Research Applications
2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 has been widely used in scientific research for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. By inhibiting NF-κB, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 can reduce inflammation and suppress tumor growth.
properties
IUPAC Name |
2-[[3-[(4-bromophenyl)sulfonylamino]benzoyl]amino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrN2O5S/c21-14-8-10-16(11-9-14)29(27,28)23-15-5-3-4-13(12-15)19(24)22-18-7-2-1-6-17(18)20(25)26/h1-12,23H,(H,22,24)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLZJEJVSFMTFRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-{[(4-Bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.